molecular formula C9H9N3O3 B8725683 5-(4-Amino-3-methoxyphenyl)-1,3,4-oxadiazol-2(3H)-one CAS No. 648917-63-9

5-(4-Amino-3-methoxyphenyl)-1,3,4-oxadiazol-2(3H)-one

Cat. No.: B8725683
CAS No.: 648917-63-9
M. Wt: 207.19 g/mol
InChI Key: HCDCCFYNXJBWDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Amino-3-methoxyphenyl)-1,3,4-oxadiazol-2(3H)-one is a useful research compound. Its molecular formula is C9H9N3O3 and its molecular weight is 207.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

648917-63-9

Molecular Formula

C9H9N3O3

Molecular Weight

207.19 g/mol

IUPAC Name

5-(4-amino-3-methoxyphenyl)-3H-1,3,4-oxadiazol-2-one

InChI

InChI=1S/C9H9N3O3/c1-14-7-4-5(2-3-6(7)10)8-11-12-9(13)15-8/h2-4H,10H2,1H3,(H,12,13)

InChI Key

HCDCCFYNXJBWDO-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C2=NNC(=O)O2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrogen was introduced under atmospheric pressure into the mixture of 550 mg of 5-(3-methoxy-4-nitrophenyl)-3H-[1,3,4]oxadiazol-2-one, 100 mg of Pd/C and 50 ml of THF up to the theoretical uptake. Afterwards, the catalyst was filtered off with suction and the mixture was concentrated to dryness under reduced pressure.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
550 mg
Type
reactant
Reaction Step One
Name
Quantity
100 mg
Type
catalyst
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.